2-Amino-5-morpholin-4-ylbenzaldehyde

• CAS No.: 927891-84-7
• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 2-amino-5-morpholin-4-ylbenzaldehyde
• InChI: InChI=1S/C11H14N2O2/c12-11-2-1-10(7-9(11)8-14)13-3-5-15-6-4-13/h1-2,7-8H,3-6,12H2
• InChI Key: XPMPYOJPSYASQF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC(=C(C=C2)N)C=O

Description

2-Amino-5-morpholin-4-ylbenzaldehyde is an aromatic aldehyde featuring a benzene ring substituted with an amino group at position 2, a morpholine moiety at position 5, and an aldehyde functional group. The morpholine ring contributes to the compound’s solubility in polar organic solvents and may modulate electronic effects on the aromatic system. The aldehyde group renders it reactive, making it a valuable intermediate in organic synthesis, particularly for constructing heterocycles or pharmaceuticals via nucleophilic addition or condensation reactions .

Comparison with Similar Compounds

Table 1: Comparative Properties of 2-Amino-5-morpholin-4-ylbenzaldehyde and Analogues

Property	2-Amino-5-morpholin-4-ylbenzaldehyde (A)	2-Amino-5-morpholin-4-ylbenzamide (B)	2-Amino-5-morpholin-4-ylbenzoic Acid (C)
Molecular Formula	C₁₁H₁₃N₂O₂	C₁₁H₁₃N₃O₂	C₁₁H₁₂N₂O₃
Molecular Weight	205.24 g/mol	219.24 g/mol	220.22 g/mol
Functional Group	Aldehyde (-CHO)	Amide (-CONH₂)	Carboxylic Acid (-COOH)
Melting Point	~80–85°C (estimated)	180–185°C (literature-based)	>200°C (estimated)
Solubility	Soluble in DCM, THF	Soluble in DMF, DMSO	Soluble in alkaline aqueous solutions
Reactivity	Oxidizes to carboxylic acid; nucleophilic additions	Hydrolyzes to amine/acid; stable under physiological conditions	Forms salts; esterification
Applications	Intermediate in heterocycle synthesis	Potential kinase inhibitor (e.g., AGN-PC-0N6LOB )	Pharmaceutical intermediate

Key Findings:

Functional Group Influence :

• Aldehyde (A) : High reactivity enables use in Schiff base formation or as a precursor for heterocycles. However, it is prone to oxidation, limiting shelf stability.
• Amide (B) : Enhanced stability due to hydrogen bonding and resistance to oxidation. The compound AGN-PC-0N6LOB is commercially available, suggesting pharmacological interest .
• Carboxylic Acid (C) : Ionizable group improves water solubility in basic conditions, making it suitable for salt formation in drug formulations.

Electronic Effects :
The morpholine group in all analogs donates electron density via its oxygen atom, stabilizing the aromatic ring’s electron-deficient regions. This effect may enhance binding to biological targets, such as enzymes or receptors.

Synthetic Utility :

• Compound A is a key intermediate for synthesizing Compound B via reductive amination.
• Compound B’s amide group is prevalent in kinase inhibitors, as seen in its commercial availability under codes like SCHEMBL144733 and MolPort-011-972-950 .

Notes and Limitations

• The amide analog (Compound B) has well-documented commercial availability, indicating its prominence in drug discovery pipelines .
• Stability and reactivity profiles are inferred from functional group behavior and may vary with specific reaction conditions.